Cas no 22903-30-6 (Ethanone,2-(1H-benzimidazol-2-ylthio)-1-phenyl-, hydrobromide (1:1))

• Product Name: Ethanone,2-(1H-benzimidazol-2-ylthio)-1-phenyl-, hydrobromide (1:1)
• CAS No: 22903-30-6
• MF: C₁₅H₁₃BrN₂OS
• MW: 349.245521306992
• CID: 274019
• PubChem ID: 6456045
• Update Time: 2025-04-19

Ethanone,2-(1H-benzimidazol-2-ylthio)-1-phenyl-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-(1H-benzimidazol-2-ylthio)-1-phenyl-, hydrobromide (1:1)
• 2-(1H-benzimidazol-2-ylsulfanyl)-1-phenylethanone,hydrobromide
• 2-benzimidazol-2-ylthio-1-phenylethan-1-one, bromide
• AC1O5COQ
• MolPort-000-653-564
• NSC98185
• NSC-98185
• T0504-0680
• 2-(1H-benzimidazol-2-ylthio)-1-phenylethanone hydrobromide
• DTXSID00424181
• Cambridge id 5141063
• Z56791119
• 2-(1H-benzimidazol-2-ylsulfanyl)-1-phenylethanone;hydrobromide
• 2-phenacylmercapto benzimidazole hydrobromide
• 22903-30-6
• AKOS016032745
• ST50454832

• Inchi： 1S/C15H12N2OS.BrH/c18-14(11-6-2-1-3-7-11)10-19-15-16-12-8-4-5-9-13(12)17-15;/h1-9H,10H2,(H,16,17);1H
• InChI Key： IIYAHSRYHIUKSA-UHFFFAOYSA-N
• SMILES： Br.S(CC(C1C=CC=CC=1)=O)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 347.99300
• Monoisotopic Mass: 347.99320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71Ų

Experimental Properties

• PSA: 71.05000
• LogP: 4.49600